NiMo vs. CoMo Sulfide HDS Activity for 4,6-DMDBT
In a direct head-to-head kinetic study, the NiMo sulfide catalyst exhibited a substantially higher overall HDS rate constant for 4,6-dimethyldibenzothiophene (4,6-DMDBT) compared to a CoMo sulfide catalyst under identical conditions. The overall rate constant (k1 + k2) on a catalyst-weight basis was 83.2 × 10⁻⁵ s⁻¹ g·cat⁻¹ for NiMo sulfide versus 34.1 × 10⁻⁵ s⁻¹ g·cat⁻¹ for CoMo sulfide at 573 K and 20.4 atm H₂ [1]. This represents a 2.44-fold enhancement.
| Evidence Dimension | Overall HDS rate constant (k1 + k2) for 4,6-DMDBT |
|---|---|
| Target Compound Data | 83.2 × 10⁻⁵ s⁻¹ g·cat⁻¹ (NiMo sulfide) |
| Comparator Or Baseline | 34.1 × 10⁻⁵ s⁻¹ g·cat⁻¹ (CoMo sulfide) |
| Quantified Difference | 2.44-fold higher rate constant |
| Conditions | 573 K, 20.4 atm H₂, fixed-bed reactor, catalyst weight basis |
Why This Matters
For deep HDS of sterically hindered dibenzothiophenes, NiMo-based systems provide superior throughput per catalyst mass, directly impacting reactor sizing and operational cost in refinery procurement decisions.
- [1] J. H. Kim, X. Ma, C. Song, S. T. Oyama, Y. K. Lee, 'Kinetics of Two Pathways for 4,6-Dimethyldibenzothiophene Hydrodesulfurization over NiMo, CoMo Sulfide, and Nickel Phosphide Catalysts,' Energy & Fuels, vol. 19, no. 2, pp. 353–360, 2005. DOI: 10.1021/ef049804g View Source
